Cas no 1416713-91-1 (5-Bromo-3-iodo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo3,4-bpyridine)

• Product Name: 5-Bromo-3-iodo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo3,4-bpyridine
• CAS No: 1416713-91-1
• MF: C₁₁H₁₁BrIN₃O
• MW: 408.03301358223
• MDL: MFCD22689755
• CID: 1063122
• PubChem ID: 121228941
• Update Time: 2025-07-18

5-Bromo-3-iodo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo3,4-bpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-iodo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-b]pyridine
• SCHEMBL24697727
• 5-bromo-3-iodo-1-(oxan-2-yl)pyrazolo[3,4-b]pyridine
• MFCD22689755
• 1416713-91-1
• DB-317468
• SY292490
• 5-bromo-3-iodo-1-(oxan-2-yl)-1H-pyrazolo[3,4-b]pyridine
• CS-0446281
• F78023
• 5-Bromo-3-iodo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo3,4-bpyridine

• MDL： MFCD22689755
• Inchi： 1S/C11H11BrIN3O/c12-7-5-8-10(13)15-16(11(8)14-6-7)9-3-1-2-4-17-9/h5-6,9H,1-4H2
• InChI Key： DGCHNGCFSBVHHL-UHFFFAOYSA-N
• SMILES： IC1C2=CC(=CN=C2N(C2CCCCO2)N=1)Br

Computed Properties

• Exact Mass: 406.91302g/mol
• Monoisotopic Mass: 406.91302g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 39.9Ų

Additional information on 5-Bromo-3-iodo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo3,4-bpyridine

Introduction to 5-Bromo-3-iodo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-bpyridine) and Its Significance in Modern Chemical Research

5-Bromo-3-iodo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-bpyridine) is a highly specialized heterocyclic compound with a unique structural framework that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 1416713-91-1, represents a fascinating blend of bromine and iodine substituents, coupled with a tetrahydro-2H-pyran ring and a pyrazolo[3,4-bpyridine core. Such structural features make it a valuable scaffold for the development of novel bioactive molecules, particularly in the realm of medicinal chemistry.

The compound's molecular architecture is characterized by a pyrazolo[3,4-bpyridine core, which is a well-known pharmacophore in drug discovery. This scaffold is renowned for its ability to interact with various biological targets, making it a versatile platform for designing molecules with potential therapeutic applications. The presence of both bromine and iodine atoms at strategic positions within the molecule further enhances its utility as a building block for synthetic chemistry. These halogen atoms not only contribute to the compound's reactivity but also serve as handles for further functionalization, enabling chemists to tailor its properties for specific biological activities.

In recent years, there has been growing interest in exploring the pharmacological potential of halogenated pyrazolo[3,4-bpyridines. The introduction of bromine and iodine substituents into this scaffold has been shown to modulate the electronic properties of the molecule, thereby influencing its interactions with biological targets. This has led to the discovery of several compounds with promising biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The compound 5-Bromo-3-iodo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-bpyridine) is no exception and has been extensively studied for its potential as a lead compound in drug development.

One of the most compelling aspects of this compound is its versatility in serving as a precursor for the synthesis of more complex molecules. The tetrahydro-2H-pyran ring provides stability while allowing for easy modification at multiple sites. This flexibility has enabled researchers to explore various structural modifications and to develop derivatives with enhanced pharmacological profiles. For instance, studies have demonstrated that subtle changes in the substitution pattern can significantly alter the biological activity of these compounds, highlighting their importance as starting materials for medicinal chemistry campaigns.

The synthesis of 5-Bromo-3-iodo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-bpyridine) involves a series of well-defined chemical transformations that showcase the ingenuity of synthetic organic chemistry. The process typically begins with the functionalization of the pyrazolo[3,4-bpyridine core followed by the introduction of halogen atoms at specific positions. The tetrahydro-2H-pyran ring is then incorporated through nucleophilic addition or other suitable methods. Each step in the synthesis is carefully optimized to ensure high yields and purity, which are crucial for subsequent biological evaluations.

Recent advances in computational chemistry have further enhanced our understanding of how structural features influence biological activity. Molecular modeling studies have been instrumental in predicting how 5-Bromo-3-iodo-1-(tetrahydro-2H-pyran-2-yl)-1H-pyrazolo[3,4-bpyridine) interacts with target proteins. These simulations have provided valuable insights into binding modes and have guided the design of more potent derivatives. By leveraging computational tools alongside experimental data, researchers can accelerate the discovery process and identify promising candidates for further development.

The pharmacological evaluation of 5-Bromo-3-iodo-1-(tetrahydro-2H-pyran-2-ylyl)-1H-pyrazolo[3,4-bpyridine) has revealed several interesting findings. Initial studies have shown that this compound exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, preliminary investigations have indicated that it may possess anti-inflammatory properties by modulating key signaling pathways involved in inflammation. These findings are particularly encouraging given the increasing demand for novel therapeutic strategies to combat chronic diseases.

The structural complexity of this compound also makes it an attractive candidate for exploring new synthetic methodologies. Researchers have been experimenting with various catalytic systems to streamline its synthesis and to improve yields. Transition metal-catalyzed reactions have emerged as particularly powerful tools in this context, enabling efficient functionalization at multiple sites within the molecule. Such advancements not only enhance the accessibility of this compound but also pave the way for similar transformations in other heterocyclic systems.

In conclusion, 5-Bromo - 3 - iodo - 1 - (tetrahydro - 2 H - pyran - 2 - yl ) - 1 H - pyrazolo [ 3 , 4 - bpyridine ) represents a significant contribution to modern chemical research. Its unique structural features make it a valuable scaffold for drug discovery，and its synthetic accessibility allows for extensive modifications and derivatization。The growing body of research on this compound underscores its importance as a tool for exploring new therapeutic agents。As our understanding of its properties continues to expand，we can expect further innovative applications in pharmaceuticals and beyond。